2-Phenylethane-1-sulfonyl fluoride
Overview
Description
2-Phenylethane-1-sulfonyl fluoride is a chemical compound with the molecular formula C8H9FO2S . It is used in various applications in organic synthesis, chemical biology, drug discovery, and materials science .
Synthesis Analysis
The synthesis of sulfonyl fluorides, including 2-Phenylethane-1-sulfonyl fluoride, has been a subject of research. Sulfur fluoride exchange (SuFEx) processes have been used for the synthesis of sulfonyl fluorides . Other methods include the activation of sulfonamides using pyrilium salts, the deoxygenation of sulfonic acids, and the electrochemical oxidation of thiols .Molecular Structure Analysis
The molecular structure of 2-Phenylethane-1-sulfonyl fluoride can be represented by the InChI code1S/C8H9FO2S/c9-12(10,11)7-6-8-4-2-1-3-5-8/h1-5H,6-7H2 . Chemical Reactions Analysis
Sulfur fluoride exchange (SuFEx) is a key reaction involving sulfonyl fluorides. It is characterized by selective activation of high oxidation state sulfur centers connected to fluoride, enabling exchange reactions with incoming nucleophiles .Physical And Chemical Properties Analysis
2-Phenylethane-1-sulfonyl fluoride is a powder with a molecular weight of 188.22 g/mol. It has a melting point of 26-27°C . The compound is characterized by a balance of reactivity and stability, particularly its resistance to hydrolysis under physiological conditions .Scientific Research Applications
Fluorosulfonylation Reactions: Direct fluorosulfonylation using fluorosulfonyl radicals has emerged as an efficient approach for producing sulfonyl fluorides. This method allows for the rapid introduction of sulfonyl groups into complex molecules, enabling the synthesis of novel pharmaceuticals and bioactive compounds .
Photocatalytic Fluorosulfonylation
Recent advances in photocatalysis have led to the development of novel synthetic methods. For instance:
- Photocatalytic Fluorosulfonylation : Researchers have used this compound in a photocatalytic process to synthesize alkylsulfonyl fluorides. The method covers primary, secondary, and tertiary aliphatic carboxylic acid NHPI esters, providing a facile approach for late-stage fluorosulfonylation .
Chiral Sulfonylation
Chiral sulfonyl fluorides are essential in asymmetric synthesis. Although 2-phenylethane-1-sulfonyl fluoride is achiral, its derivatives can be used for enantioselective transformations.
Mechanism of Action
Target of Action
2-Phenylethane-1-sulfonyl fluoride is a type of sulfonyl fluoride, which are known to be used as electrophilic warheads by both medicinal chemists and chemical biologists . The primary targets of this compound are likely to be proteins or enzymes in the body that have a high affinity for the sulfonyl fluoride group.
Mode of Action
Sulfonyl fluorides are known to act as electrophilic warheads, meaning they have a tendency to donate electrons and form bonds with other molecules . This allows them to interact with their targets and induce changes in their function or structure.
Biochemical Pathways
Given the electrophilic nature of sulfonyl fluorides, it is likely that they could affect a variety of biochemical pathways by modifying the function of key proteins or enzymes .
Pharmacokinetics
Sulfonyl fluorides are known for their balance of reactivity and stability, which makes them attractive for various applications . This balance could potentially influence the bioavailability of 2-Phenylethane-1-sulfonyl fluoride.
Result of Action
Given its electrophilic nature, it is likely that it could induce changes in the function or structure of its target molecules, potentially leading to various downstream effects .
Action Environment
The action of 2-Phenylethane-1-sulfonyl fluoride could potentially be influenced by various environmental factors. For instance, the pH of the environment could affect its reactivity, while the presence of other molecules could influence its distribution and metabolism . .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-phenylethanesulfonyl fluoride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9FO2S/c9-12(10,11)7-6-8-4-2-1-3-5-8/h1-5H,6-7H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BXUZCKBEUHXHQB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCS(=O)(=O)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9FO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101306743 |
Source
|
| Record name | Benzeneethanesulfonyl fluoride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101306743 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Phenylethane-1-sulfonyl fluoride | |
CAS RN |
2924-68-7 |
Source
|
| Record name | Benzeneethanesulfonyl fluoride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2924-68-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzeneethanesulfonyl fluoride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101306743 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-phenylethane-1-sulfonyl fluoride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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